(2-Methoxyethyl)(methyl)(prop-2-yn-1-yl)amine
Cat. No. B2354361
M. Wt: 127.187
InChI Key: ODTQGXAPSKBFFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06355636B1
Procedure details
Propargyl bromide (26.8 g, 225 mmol) was added dropwise to a mixture of N-(2-methoxyethyl)methyl amine (20 g, 225 mmol) and cesium carbonate (73 g, 225 mmol) in 350 mL of acetone. The mixture was stirred overnight under nitrogen at room temperature. The inorganic salts were then filtered off, and the solvent was removed. The residue was dissolved in saturated sodium bicarbonate solution and extracted with ethyl acetate. The organic extracts were then evaporated to give 14 g of (2-methoxy-ethyl)-methyl-prop-2-ynyl-amine: mass spectrum (m/e): M+H 127.
Name
cesium carbonate
Quantity
73 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH2:1](Br)[C:2]#[CH:3].[CH3:5][O:6][CH2:7][CH2:8][NH:9][CH3:10].C(=O)([O-])[O-].[Cs+].[Cs+]>CC(C)=O>[CH3:5][O:6][CH2:7][CH2:8][N:9]([CH3:10])[CH2:1][C:2]#[CH:3] |f:2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
26.8 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C#C)Br
|
|
Name
|
|
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Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
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COCCNC
|
|
Name
|
cesium carbonate
|
|
Quantity
|
73 g
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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|
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Quantity
|
350 mL
|
|
Type
|
solvent
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Smiles
|
CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture was stirred overnight under nitrogen at room temperature
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The inorganic salts were then filtered off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
The residue was dissolved in saturated sodium bicarbonate solution
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic extracts were then evaporated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COCCN(CC#C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14 g | |
| YIELD: CALCULATEDPERCENTYIELD | 48.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
